Cas no 66148-19-4 ((±)-N′-Nitrosonornicotine-2,4,5,6-d)

• Product Name: (±)-N′-Nitrosonornicotine-2,4,5,6-d
• CAS No: 66148-19-4
• MF: C₉H₁₁N₃O
• MW: 181.23
• CID: 963366
• PubChem ID: 12147171
• Update Time: 2025-08-05

(±)-N′-Nitrosonornicotine-2,4,5,6-d Chemical and Physical Properties

Names and Identifiers

• DL-N-Nitrosonornicotine-d4
• rac N?-Nitrosonornicotine-D4
• rac N’-Nitrosonornic
• rac N’-Nitrosonornicotine-d4
• (+/-)-5-(1-Nitroso-2-pyrrolidinyl)pyridine-2,3,4,6-d4
• [2,4,5,6-d4]-N'-nitrozonornicotine
• 2,4,5,6-tetradeuterio-N-nitosonornicotine
• AG-B-46395
• CTK8G2822
• DL-N-Nitrosonornicotine-d41000µg
• FT-0672979
• NNN-D4
• rac N'-Nitrosonornicotine-D4
• (±)-N′-Nitrosonornicotine-2,4,5,6-d
• DTXSID90478557
• rac N'-Nitrosonornicotine-d4 (0.1 mg/mL in Methanol)
• 66148-19-4
• N'-Nitrosonornicotine-d4
• 3-(1-nitrosopyrrolidin-2-yl)(?H?)pyridine
• HY-W189682S
• (+/-)-N'-Nitrosonornicotine-d4 (pyridine-d4)
• N?-Nitrosonornicotine-d4
• CS-0256345
• D98283
• 2,3,4,6-tetradeuterio-5-(1-nitrosopyrrolidin-2-yl)pyridine
• ( inverted exclamation markA)-N inverted exclamation marka-Nitrosonornicotine-2,4,5,6-d4
• DL-N'-NITROSONORNICOTINE-2,4,5,6-D4 (PYRIDINE-D4)
• rac N'-Nitrosonornicotine-d4 (1.0 mg/mL in Acetonitrile)
• (+/-)-5-(1-nitroso-2-pyrrolidinyl)-pyridine-2,3,4,6-d4; rac N'-Nitrosonornicotine-d4; N-Nitrosonornicotine 2,4,5,6 D4 (pyridine D4)

• Inchi： InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2/i1D,3D,5D,7D
• InChI Key： XKABJYQDMJTNGQ-DNZPNURCSA-N
• SMILES： C1CC(N(C1)N=O)C2=CN=CC=C2

Computed Properties

• Exact Mass: 181.115318967g/mol
• Monoisotopic Mass: 181.115318967g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.6Ų

(±)-N′-Nitrosonornicotine-2,4,5,6-d Security Information

• Hazard Category Code： 25-40
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (±)-N′-Nitrosonornicotine-2,4,5,6-d

Introduction to (±)-N′-Nitrosonornicotine-2,4,5,6-d and Its Recent Research Applications

(±)-N′-Nitrosonornicotine-2,4,5,6-d is a compound of significant interest in the field of chemobiology and pharmaceutical research. This molecule, identified by its CAS number 66148-19-4, has garnered attention due to its unique structural and functional properties. The presence of a nitroso group and a complex nitrogen-containing heterocyclic system makes it a versatile candidate for various biochemical studies.

The compound’s molecular structure consists of a nicotine backbone with modifications at the 2,4,5,6 positions, which contribute to its distinct chemical behavior. This structural complexity allows for a wide range of interactions with biological targets, making it a valuable tool in drug discovery and mechanism studies. Recent advancements in spectroscopic techniques and computational chemistry have enhanced our understanding of how (±)-N′-Nitrosonornicotine-2,4,5,6-d interacts with enzymes and receptors.

In the realm of pharmacology, this compound has been explored for its potential in modulating nicotine receptor activity. Nicotine receptors, particularly the nicotinic acetylcholine receptors (nAChRs), are critical in various physiological processes, including neurotransmission and cognitive function. The nitroso group in (±)-N′-Nitrosonornicotine-2,4,5,6-d introduces a unique electronic environment that can influence binding affinity and selectivity towards these receptors. Studies have shown that such modifications can lead to novel pharmacological effects that differ from those of parent compounds like nicotine.

Recent research has highlighted the compound’s potential in developing treatments for neurological disorders. For instance, its ability to selectively interact with certain nAChR subtypes has been investigated for its potential role in managing conditions such as Alzheimer’s disease and Parkinson’s disease. The nitroso group’s ability to enhance binding interactions without causing excessive side effects makes it an attractive candidate for further development.

The synthesis of (±)-N′-Nitrosonornicotine-2,4,5,6-d presents both challenges and opportunities. Advanced synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, which is crucial for pharmacological applications. These advancements not only improve the availability of the compound but also open doors for its use in more complex drug formulations.

Another area of interest is the compound’s role in toxicology research. While not classified as a hazardous or controlled substance, understanding its metabolic pathways and potential toxic effects is essential for safe application. Computational modeling has been instrumental in predicting how (±)-N′-Nitrosonornicotine-2,4,5,6-d might be processed by the body. These models help identify potential side effects early in the development process, reducing the risk of adverse reactions in clinical trials.

The compound’s interaction with other biological molecules has also been a focus of recent studies. Researchers have explored its potential as a probe molecule to study enzyme kinetics and receptor binding mechanisms. By using (±)-N′-Nitrosonornicotine-2,4,5,6-d as a reference point, scientists can gain insights into how small structural changes affect biological activity. This information is invaluable for designing molecules with improved therapeutic profiles.

In conclusion, (±)-N′-Nitrosonornicotine-2,4,5,6-d represents a fascinating subject of study in chemobiology and pharmaceutical research. Its unique structure and functional properties make it a promising candidate for various applications ranging from neurological disorder treatments to toxicology studies. As research continues to uncover new aspects of this compound’s behavior and potential uses، it is likely to remain at the forefront of scientific inquiry in the coming years.